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Compound of Interest

Compound Name: Acetaldehyde-d4

Cat. No.: B137916

An In-Depth Technical Guide to the Safety of Acetaldehyde-d4
Introduction

Acetaldehyde-d4 (CAS No: 1632-89-9) is the deuterated form of acetaldehyde, a colorless
and volatile liquid.[1][2][3] With the molecular formula C2D40 and a molecular weight of 48.08
g/mol , it serves as a crucial reagent in various scientific applications.[1][2][3][4] Researchers
and drug development professionals utilize it as a derivatizing agent for measuring
endogenous epinephrine and norepinephrine in human plasma and for labeling amine groups
in biogenic monoamine neurotransmitters.[2][5] Its use in proteomics and as a synthetic
intermediate is also common.[6] Due to its high flammability and significant health hazards, a
thorough understanding and strict adherence to safety protocols are paramount when handling
this compound. This guide provides a comprehensive overview of its safety data, handling
procedures, and emergency responses.

Hazard Identification and GHS Classification

Acetaldehyde-d4 is classified as a hazardous substance under the Globally Harmonized
System (GHS). The primary dangers are its extreme flammability and its potential for severe
acute and chronic health effects.[7][8] The signal word for this chemical is "Danger".[6][9]

Table 1: GHS Classification for Acetaldehyde-d4
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Hazard Class Category Hazard Statement
o H224: Extremely flammable
Flammable Liquids 1 o
liquid and vapor.[7][8][10]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[7][8][9][10]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[9]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[7][8][9][10]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects.[7][8]
H350/H351: May cause cancer
Carcinogenicity 1B/2 / Suspected of causing cancer.
[71[8][10][11]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[7]
Hazardous to the Aquatic 3 H402: Harmful to aquatic life.

Environment (Acute)

[8]

Physical and Chemical Properties

The physical and chemical properties of Acetaldehyde-d4 contribute significantly to its hazard
profile, particularly its low flash point and boiling point, which indicate a high risk of forming
flammable vapor concentrations at ambient temperatures.

Table 2: Physical and Chemical Data for Acetaldehyde-d4
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Property Value

Appearance Clear, colorless liquid/oil.[1][2][5]

Melting Point -125 °C (-193 °F).[1][2]

Boiling Point 21 °C (69.8 °F).[1][2][3]

Density 0.856 g/mL at 25 °C.[1][2]

Flash Point -40 °C (-40 °F) (closed cup). Note: Other

sources report values as high as -17 °F.[2][3]

Autoignition Temperature

175 °C (347 °F).[2]

Vapor Pressure

14.05 psi (96.8 kPa) at 20 °C.[2][3]

Explosion Limits

Lower: 1.65% vol / Upper: 10.4% vol (for
Acetaldehyde).

Refractive Index

n20/D 1.3321.[1][2]

Solubility

Soluble in chloroform; slightly soluble in
acetonitrile; sparingly in dichloromethane.[2]
The non-deuterated form is fully miscible with

water.

Toxicological Information

Exposure to Acetaldehyde-d4 can lead to significant health consequences. The toxicological

profile is considered equivalent to that of its non-deuterated counterpart, which is classified as

a human carcinogen (IARC Group 1) and is known to target multiple organ systems.[8][12]

Acute Effects:

Skin Contact: Causes skin irritation.[9]

Ingestion: Harmful if swallowed.[7]

Inhalation: May cause respiratory tract irritation.[7][9]

Eye Contact: Causes serious eye irritation, acting as a lachrymator.[9][11]
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Chronic Effects: Long-term exposure presents the most severe risks. Acetaldehyde is
suspected of causing genetic defects and is recognized as a carcinogen.[7][8][11] Chronic
intoxication symptoms can resemble alcoholism.[12] Target organs include the liver, kidneys,
lungs, blood, and the central nervous system.[11]

Table 3: Toxicological Data (for non-deuterated Acetaldehyde)

Test Result Species
LC50 (Inhalation) 24 mg/L / 4 hours Rat
Carcinogenicity IARC Group 1/ NTP RAHC Human

Experimental Protocols: Safe Handling and Storage

Given the hazardous nature of Acetaldehyde-d4, all work must be conducted under strict
safety protocols. The following workflow outlines the mandatory procedures for handling this
chemical in a laboratory setting.

Methodology for Safe Handling:

» Engineering Controls: All operations involving Acetaldehyde-d4 must be performed within a
certified chemical fume hood to prevent inhalation of vapors.[13] The work area must be
equipped with an emergency eyewash station and a safety shower.[13]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:
o Nitrile gloves (or other chemically resistant gloves).
o Impervious clothing or lab coat.
o Splash-proof chemical goggles and a face shield.[9]

e Handling Procedures:

o Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[9][14][15]
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o Use only non-sparking tools and explosion-proof electrical equipment.[7][15][16]
o Ground and bond containers when transferring material to prevent static discharge.[7][16]

o Handle under an inert atmosphere (e.g., nitrogen or argon), as the material is air-sensitive
and can form explosive peroxides upon exposure to air and light.[8][13][14]

o Storage:
o Store in a cool, dry, well-ventilated area designated for flammable liquids.[13]
o Recommended storage temperature is refrigerated (2°C to 8°C).[6][13]
o Ensure the container is tightly sealed and kept upright to prevent leakage.[13][16]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[9]

o Containers and storage locations must be clearly labeled with "CANCER HAZARD"
warnings.[13]
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Acetaldehyde-d4 Safe Handling Workflow

1. Preparation
- Verify Fume Hood Function
- Don Full PPE

2. Chemical Retrieval
- Work Under Inert Gas
- Ground Container

3. Experimentation
- Use Non-Sparking Tools
- Keep Away from Heat

4. Waste Disposal
- Segregate as Hazardous Waste
- Label Container Clearly

5. Decontamination
- Clean Work Area
- Wash Hands Thoroughly

Click to download full resolution via product page
Acetaldehyde-d4 Safe Laboratory Handling Workflow.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
Experimental Protocols for Emergency Response:

¢ Accidental Release (Spill):
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[e]

Immediately remove all sources of ignition from the area.[14]

o

Ensure adequate ventilation.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

[e]

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed
container for hazardous waste disposal.[9]

[¢]

Do not let the product enter drains.[9]
Fire:

o Use carbon dioxide, dry chemical powder, alcohol-resistant foam, or water spray to
extinguish.[7][9]

o Vapors are heavier than air and can travel a considerable distance to an ignition source
and "flash back".[14]

o Firefighters must wear self-contained breathing apparatus (SCBA).[9]
First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[9][13]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.[9][13][14]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[9][13][14]

o Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[9][13]
[15]
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Emergency Response Logic for Acetaldehyde-d4 Incidents

Activate Alarm Use CO2, Dry Chem,
& Evacuate or Alcohol Foam

Cool Nearby Containers

Contain with Inert Dispose as

Remove Ignition Sources Absorbent Hazardous Waste

Personal Exposure

. . Rinse Mouth
[NEilent Qe (Do NOT Induce VomitingD

\

Skin/Eye Contact Flush with Water (15 min) S:ﬁigﬂg\'?ﬁ

Inhalation Move to Fresh Air

Click to download full resolution via product page

Emergency Response Flowchart for Acetaldehyde-d4 Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [guidechem.com]

e 2. ACETALDEHYDE-D4 CAS#: 1632-89-9 [amp.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b137916?utm_src=pdf-body-img
https://www.benchchem.com/product/b137916?utm_src=pdf-body
https://www.benchchem.com/product/b137916?utm_src=pdf-custom-synthesis
https://www.guidechem.com/dictionary/en/1632-89-9.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0446954_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. echemi.com [echemi.com]
e 4. hpc-standards.com [hpc-standards.com]

o 5. pharmaffiliates.com [pharmaffiliates.com]

[isotope.com]
e 7. agilent.com [agilent.com]
» 8. sigmaaldrich.com [sigmaaldrich.com]
e 9. cdnisotopes.com [cdnisotopes.com]
e 10. dcfinechemicals.com [dcfinechemicals.com]
e 11. Acetaldehyde SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 12. epa.gov [epa.gov]
e 13. wcu.edu [wcu.edu]
e 14. web.stanford.edu [web.stanford.edu]
e 15, sdfine.com [sdfine.com]
e 16. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Acetaldehyde-d4 safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137916#acetaldehyde-d4-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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